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Compound of Interest

Compound Name: 1,5-Dichloroanthraquinone

Cat. No.: B031372

Essential Safety and Handling Guide for 1,5-
Dichloroanthraquinone

This guide provides crucial safety and logistical information for handling 1,5-
Dichloroanthraquinone, tailored for researchers, scientists, and drug development
professionals. Following these procedures is essential for ensuring laboratory safety and
proper chemical management.

Compound Information:

Name: 1,5-Dichloroanthraquinone

CAS Number: 82-46-2[1][2]

Molecular Formula: C14aHeCl202[1][3]

Appearance: Yellow powder[4][5]

Hazards: Causes eye irritation. May cause skin, respiratory, and digestive tract irritation.[4]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the primary defense against exposure. The following equipment
Is mandatory when handling 1,5-Dichloroanthraquinone:
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PPE Category

Item

Specifications and
Remarks

Eye/Face Protection

Safety Goggles or Glasses

Wear chemical safety goggles
with side shields or tightly
fitting safety glasses.[6][7]
These should conform to EN
166 (EU) or NIOSH (US)

standards.

Skin and Body Protection

Gloves

Wear impervious, chemical-
resistant gloves. Nitrile gloves
are a suitable option.[6] Gloves

must be inspected before use.

Lab Coat/Protective Clothing

A lab coat or other protective
clothing should be worn to

prevent skin exposure.[7]

Respiratory Protection

Dust Respirator/Mask

If exposure limits are exceeded
or irritation is experienced, a
NIOSH/MSHA approved
respirator (such as a type N95)
should be worn.[1][4] Use in a

well-ventilated area is crucial.

[4]

Operational Plan: Safe Handling Protocol

A systematic approach to handling 1,5-Dichloroanthraquinone in a laboratory setting is vital.

1. Preparation and Engineering Controls:

o Ensure adequate ventilation in the handling area, preferably using a laboratory fume hood.[4]

e Locate and confirm the functionality of emergency equipment, including an eyewash station

and a safety shower.[7]
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o Keep containers of 1,5-Dichloroanthraquinone tightly closed in a dry, cool, and well-
ventilated place when not in use.[4][5]

2. Handling the Compound:

e Avoid contact with skin, eyes, and clothing.[4]

e Do not breathe in the dust.[7]

e Wash hands thoroughly after handling the compound.[4]

3. In Case of a Spill:

o For small spills, carefully sweep up the solid material.[4][5]

» Place the spilled solid into a suitable, labeled, and closed container for waste disposal.[4][5]
o Clean the contaminated surface thoroughly.

First Aid Measures

Immediate action is critical in case of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact i i i

upper and lower eyelids. Get medical aid

immediately.[4]

Flush skin with plenty of water for at least 15
_ minutes while removing contaminated clothing
Skin Contact ) o
and shoes. Get medical aid if irritation develops

or persists.[4]

If the victim is conscious and alert, give 2-4

cupfuls of milk or water. Never give anything by

Ingestion ) )
mouth to an unconscious person. Get medical
aid.[4]

Remove from exposure and move to fresh air
) immediately. If not breathing, give artificial
Inhalation

respiration. If breathing is difficult, give oxygen.
Get medical aid.[4]

Disposal Plan

Proper disposal of 1,5-Dichloroanthraquinone and its containers is essential to prevent
environmental contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[5]

» Disposal Method: Dispose of this material and its container as hazardous waste.[6] All waste
contaminated with this compound should be collected by a licensed hazardous waste
disposal service.

» Regulatory Compliance: Consult local, regional, and national hazardous waste regulations to
ensure complete and accurate classification and disposal.[5] Do not empty into drains.[5]

Workflow for Safe Handling
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The following diagram outlines the logical workflow for the safe handling of 1,5-
Dichloroanthraquinone, from preparation to disposal.

Safe Handling Workflow for 1,5-Dichloroanthraquinone

Preparation & Engineering Controls
- Verify fume hood function
- Check emergency equipment
- Obtain necessary PPE

:

Handling the Compound
- Wear appropriate PPE
- Handle in a fume hood
- Avoid dust generation

7
7/
/

AN
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7/
) <
Spill Response Decontamination
- Evacuate if necessary - Clean work surfaces
- Wear PPE - Remove and dispose of PPE properly
- Contain and clean up spill - Wash hands thoroughly

e
,~ Dispose of used PPE
/

Waste Disposal
- Collect in a labeled, sealed container
- Treat as hazardous waste
- Follow institutional & local regulations

End of Process
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Caption: Workflow for the safe handling of 1,5-Dichloroanthraquinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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